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Compound of Interest

Compound Name: m-PEG12-NHS ester

CAS No.: 174569-25-6

Cat. No.: B575342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of methoxy-polyethylene glycol-N-

hydroxysuccinimidyl ester with 12 ethylene glycol units (m-PEG12-NHS ester). It covers its

chemical properties, mechanism of action, core applications, and detailed experimental

protocols to serve as a valuable resource for professionals utilizing PEGylation technologies.

Core Concepts: Structure and Functionality
m-PEG12-NHS ester is a monofunctional, amine-reactive PEGylation reagent used to

covalently attach a discrete-length polyethylene glycol (PEG) spacer to biomolecules.[1] This

process, known as PEGylation, is a cornerstone strategy in drug development and

biotechnology to enhance the therapeutic and diagnostic properties of molecules.[1][2]

The molecule consists of three critical components:

A methoxy-terminated polyethylene glycol (m-PEG) chain: A hydrophilic polymer chain with

12 repeating ethylene glycol units imparts increased water solubility and biocompatibility.[3]
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The methoxy cap ensures the reagent is monofunctional, preventing unintended

crosslinking.[1][3]

An N-hydroxysuccinimidyl (NHS) ester: This functional group provides high selectivity and

reactivity towards primary amines (–NH₂), which are commonly found at the N-terminus of

proteins and on the side chains of lysine residues.[3][4]

A stable amide bond: The reaction between the NHS ester and a primary amine forms a

highly stable amide linkage, ensuring a permanent modification under physiological

conditions.[2][3]

The primary function of m-PEG12-NHS ester is to improve the pharmacokinetic and

pharmacodynamic profiles of biomolecules by:

Increasing Solubility and Stability: The hydrophilic PEG chain enhances the solubility of

hydrophobic molecules and can protect them from enzymatic degradation.[3][5]

Reducing Immunogenicity: The PEG chain can act as a shield for antigenic sites on a

protein's surface, thereby reducing its recognition by the immune system.[3]

Improving Pharmacokinetics: The increased hydrodynamic size of the PEGylated molecule

can lead to a longer circulatory half-life.[2][6]

Physicochemical Properties
Quantitative data for m-PEG12-NHS ester is summarized below. Note that slight variations in

molecular weight may occur between batches due to hydration.[7]
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Property Value Source(s)

Chemical Formula C₃₀H₅₅NO₁₆ [7]

Molecular Weight 685.75 g/mol

CAS Number 2207596-93-6 [7]

Appearance Colorless to off-white solid

Purity >98% [8]

Solubility

Soluble in DMSO (≥ 100

mg/mL), DMF, Methylene

Chloride, Acetonitrile

[8][9]

Spacer Arm Length 44.7 Å (38 atoms) [8]

Mechanism of Action: Amine-Reactive PEGylation
The utility of m-PEG12-NHS ester is centered on the specific and efficient reaction of the NHS

ester with primary amines. This reaction is a nucleophilic acyl substitution.[1][2]

Key Reaction Parameters:

pH Dependency: The reaction is most efficient at a pH range of 7.2 to 8.5.[3] Below this

range, amines are protonated and less nucleophilic. Above this range, the rate of hydrolysis

of the NHS ester itself increases significantly, rendering it inactive.[3][8]

Leaving Group: The N-hydroxysuccinimide (NHS) moiety is an excellent leaving group,

which facilitates the reaction.[2]

Competing Hydrolysis: In aqueous solutions, the NHS ester is susceptible to hydrolysis.

Therefore, solutions of the reagent should be prepared immediately before use and reactions

should be performed promptly.[10][11]
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Core Applications in Research and Drug
Development
The balanced properties of the 12-unit PEG chain make m-PEG12-NHS ester a versatile tool

for numerous applications.[1]

Bioconjugation of Proteins and Peptides: It is widely used for the PEGylation of therapeutic

proteins, antibodies, and peptides to enhance their solubility, stability, and in-vivo circulation

time while often preserving biological activity.[1][6]

Drug Delivery and Nanomedicine: The reagent is used to functionalize the surface of

nanoparticles, liposomes, and other drug carriers.[5][8] This surface modification can reduce

non-specific uptake and prolong circulation, a key strategy in targeted drug delivery.[5]
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PROTAC Linkers: m-PEG12-NHS ester serves as a flexible, hydrophilic linker in the

synthesis of Proteolysis Targeting Chimeras (PROTACs), which are designed to selectively

degrade target proteins within cells.[12]

Surface Modification: It is used to modify surfaces for diagnostic assays and medical devices

to create non-fouling, biocompatible coatings.[1]

Experimental Protocols
Successful PEGylation requires careful control over reaction conditions to maximize

conjugation efficiency while preserving the function of the biomolecule.

General Considerations and Reagent Handling
Buffer Selection: Always use amine-free buffers such as Phosphate Buffered Saline (PBS) at

a pH between 7.2 and 8.0.[2][11] Buffers containing primary amines like Tris or glycine will

compete with the target molecule for reaction with the NHS ester and must be avoided.[10]

[11]

Reagent Preparation: m-PEG12-NHS ester is moisture-sensitive.[10][13] Always allow the

vial to equilibrate to room temperature before opening to prevent condensation.[10][11]

Dissolve the reagent in an anhydrous organic solvent (e.g., DMSO or DMF) immediately

before use to create a stock solution.[1][6] Do not store stock solutions, as the NHS ester

readily hydrolyzes.[10][11]

Reaction Scale: For small reaction volumes (10 µL to 100 µL), dialysis and PEGylation can

be performed in a single mini dialysis unit.[10]

Protocol: PEGylation of a Model Protein (e.g., IgG
Antibody)
This protocol provides a general procedure for conjugating m-PEG12-NHS ester to an

antibody.

Materials:

Antibody (1-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.4)[6]
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m-PEG12-NHS ester

Anhydrous DMSO or DMF[1]

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine)[6]

Purification equipment (e.g., dialysis cassettes or size-exclusion chromatography columns)

[1]

Procedure:

Protein Preparation: Prepare the antibody solution at a concentration of 1-10 mg/mL in PBS,

pH 7.4. If the starting buffer contains amines, perform a buffer exchange into PBS.[2][6]

PEG Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of m-
PEG12-NHS ester by dissolving it in anhydrous DMSO or DMF.[1][9]

Conjugation Reaction: Add a 5- to 20-fold molar excess of the m-PEG12-NHS ester stock

solution to the antibody solution while stirring gently.[6] The final concentration of the organic

solvent should not exceed 10% (v/v) to maintain protein stability.[6][9]

Incubation: Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C.[1][9]

Lower temperatures can help minimize protein degradation and NHS ester hydrolysis.[2]

Quenching: Stop the reaction by adding the quenching solution to a final concentration of 20-

50 mM. Incubate for an additional 30 minutes at room temperature to consume any

unreacted NHS ester.[1][6]

Purification: Remove unreacted PEG reagent and the NHS byproduct via dialysis against a

suitable buffer or by using a size-exclusion chromatography (SEC) column.[1]

Characterization: Analyze the purified PEGylated antibody using SDS-PAGE to visualize the

increase in molecular weight and by mass spectrometry to determine the degree of

PEGylation.[6]
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Conclusion
m-PEG12-NHS ester is a highly versatile and valuable tool for bioconjugation. Its well-defined

structure, amine-reactivity, and hydrophilic PEG chain allow for the controlled modification of

proteins, nanoparticles, and surfaces.[1][14] By improving solubility, enhancing stability, and

reducing immunogenicity, this reagent provides researchers and drug developers with a reliable

method to optimize the properties of therapeutic and diagnostic molecules.[3][6] A thorough

understanding of its reaction mechanism and careful control of experimental parameters are

critical to leveraging its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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